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Compound of Interest

Compound Name: Fenofibrate-d4

Cat. No.: B12391323 Get Quote

This technical guide provides a comprehensive overview of Fenofibrate-d4, a deuterated

analog of Fenofibrate. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its specifications, a representative certificate of

analysis, and the analytical methodologies used for its characterization.

Physicochemical and Analytical Specifications
The following table summarizes the typical physicochemical and analytical specifications for

Fenofibrate-d4. These specifications are crucial for ensuring the identity, purity, and quality of

the material used in research and development.
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Parameter Specification

Chemical Name
2-(4-(4-Chlorobenzoyl)phenoxy)-2-

methylpropanoic acid-d4, 1-methylethyl ester

Molecular Formula C₂₀H₁₇D₄ClO₄

Molecular Weight 364.85

CAS Number 1219803-83-5

Appearance White to off-white solid

Purity (by HPLC) ≥98%

Purity (by NMR) ≥98%

Isotopic Purity ≥99% Deuterium incorporation

Identity (by ¹H NMR) Conforms to structure

Identity (by MS) Conforms to structure

Solubility Soluble in DMSO, DMF, and Ethanol

Storage Conditions -20°C for long-term storage

Representative Certificate of Analysis
Below is a representative Certificate of Analysis (CoA) for a batch of Fenofibrate-d4. This

document provides specific test results for a particular lot of the material.
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Test Specification Result Method

Appearance
White to off-white

solid
White solid Visual Inspection

Purity (HPLC) ≥98% 99.5% HPLC-UV (286 nm)

¹H NMR

Conforms to the

structure of

Fenofibrate-d4

Conforms ¹H NMR Spectroscopy

Mass Spectrometry

Consistent with the

molecular weight of

Fenofibrate-d4

Consistent LC-MS

Isotopic Purity
≥99% Deuterium

incorporation
99.6% Mass Spectrometry

Residual Solvents
Meets USP <467>

requirements
Complies GC-HS

Loss on Drying ≤0.5% 0.2% TGA

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible analysis of

Fenofibrate-d4. The following sections outline the protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the purity of Fenofibrate-d4 and to detect any related

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient mixture of Acetonitrile and water (containing 0.1% trifluoroacetic

acid).
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Flow Rate: 1.0 mL/min.

Detection Wavelength: 286 nm.[1]

Injection Volume: 10 µL.

Sample Preparation: A stock solution of Fenofibrate-d4 is prepared in the mobile phase.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity and Purity
NMR spectroscopy is a powerful tool for confirming the chemical structure and assessing the

purity of Fenofibrate-d4.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

¹H NMR: The proton NMR spectrum is used to confirm the identity of the molecule by

comparing the chemical shifts and coupling constants to a reference standard. The absence

of signals corresponding to the deuterated positions confirms the isotopic labeling.

Quantitative NMR (qNMR): This technique can be used for an accurate determination of

purity by integrating the signals of Fenofibrate-d4 against a certified internal standard.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is employed to confirm the molecular weight and determine the isotopic

purity of Fenofibrate-d4.

Instrumentation: A liquid chromatography-mass spectrometry (LC-MS) system.

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Analysis: The mass spectrum will show a peak corresponding to the molecular ion of

Fenofibrate-d4. The isotopic distribution of this peak is analyzed to calculate the percentage

of deuterium incorporation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://sielc.com/HPLC-Method-Analysis-Fenofibrate
https://www.benchchem.com/product/b12391323?utm_src=pdf-body
https://www.iajps.com/wp-content/uploads/2022/11/51.IAJPS51102022.pdf
https://www.benchchem.com/product/b12391323?utm_src=pdf-body
https://www.benchchem.com/product/b12391323?utm_src=pdf-body
https://www.benchchem.com/product/b12391323?utm_src=pdf-body
https://www.benchchem.com/product/b12391323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: PPARα Signaling Pathway
Fenofibrate is a prodrug that is rapidly hydrolyzed to its active metabolite, fenofibric acid.[3][4]

[5] Fenofibric acid activates the Peroxisome Proliferator-Activated Receptor alpha (PPARα).[3]

[6][7][8] PPARα is a nuclear receptor that regulates the transcription of genes involved in lipid

metabolism.[3][9] The activation of PPARα leads to a reduction in triglycerides and an increase

in high-density lipoprotein (HDL) cholesterol.[4][5][7][10][11]
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Caption: Fenofibrate's PPARα signaling pathway.

Quality Control Workflow for Fenofibrate-d4
Reference Standard
The quality control (QC) of a pharmaceutical reference standard like Fenofibrate-d4 is a

critical process to ensure its suitability for its intended use.[12][13] This involves a series of

tests to confirm its identity, purity, and stability.[14][15]
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Caption: Quality control workflow for a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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